Cas no 358685-13-9 (Losartan Impurity 7)
Losartan Impurity 7 Chemical and Physical Properties
Names and Identifiers
-
- Losartan Impurity 7
- 5-[4-(Dibromomethyl)[1,1-biphenyl]-2-yl]-1-(triphenylmethyl)-1H-tetrazole
- 1H-Tetrazole, 5-[4'-(dibromomethyl)[1,1'-biphenyl]-2-yl]-1-(triphenylmethyl)-
- -(Dibromomethyl)[1,1&rsquo
- -biphenyl]-2-yl]-1-(triphenylmethyl)-1H-tetrazole
- 5-[4'-(Dibromomethyl)[1,1'-biphenyl]-2-yl]-1-(triphenylmethyl)-1H-tetrazole DISCONTINUED PLEASE SEE D425670
- Olmesartan Impurity 2/ Losartan Tritylated Dibromo Impurity
- Losartan Tritylated Dibromo Impurity/ Olmesartan Impurity 2
-
- Inchi: 1S/C33H24Br2N4/c34-31(35)25-22-20-24(21-23-25)29-18-10-11-19-30(29)32-36-37-38-39(32)33(26-12-4-1-5-13-26,27-14-6-2-7-15-27)28-16-8-3-9-17-28/h1-23,31H
- InChI Key: XADJWXJJVWQFNM-UHFFFAOYSA-N
- SMILES: N1(C(C2=CC=CC=C2)(C2=CC=CC=C2)C2=CC=CC=C2)C(C2=CC=CC=C2C2=CC=C(C(Br)Br)C=C2)=NN=N1
Losartan Impurity 7 Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| A2B Chem LLC | AX08317-5mg |
5-(4'-(dibromomethyl)-[1,1'-biphenyl]-2-yl)-1-trityl-1H-tetrazole |
358685-13-9 | 95%+ | 5mg |
$210.00 | 2024-04-20 | |
| A2B Chem LLC | AX08317-10mg |
5-(4'-(dibromomethyl)-[1,1'-biphenyl]-2-yl)-1-trityl-1H-tetrazole |
358685-13-9 | 95%+ | 10mg |
$327.00 | 2024-04-20 | |
| A2B Chem LLC | AX08317-25mg |
5-(4'-(dibromomethyl)-[1,1'-biphenyl]-2-yl)-1-trityl-1H-tetrazole |
358685-13-9 | 95%+ | 25mg |
$477.00 | 2024-04-20 |
Losartan Impurity 7 Related Literature
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
4. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
Additional information on Losartan Impurity 7
Introduction to Losartan Impurity 7 (CAS No. 358685-13-9)
Losartan Impurity 7, chemically designated as (1S,4S)-N-(1-hydroxy-4-phenylbutyl)-N'-[4-(2-hydroxyphenyl)butyl]urea, is a significant byproduct in the synthesis of Losartan, a widely used angiotensin II receptor blocker (ARB) for the treatment of hypertension and heart failure. With the CAS number 358685-13-9, this compound has garnered attention in pharmaceutical research due to its structural complexity and potential implications in drug quality and safety. The precise characterization and control of Losartan Impurity 7 are crucial for ensuring the efficacy and safety of Losartan-based therapies.
The synthesis of Losartan involves multiple steps, and the formation of Losartan Impurity 7 is often a result of side reactions or incomplete conversion of intermediates. This impurity, while present in trace amounts, can impact the overall purity and stability of the final drug product. Recent advancements in analytical chemistry have enabled more accurate detection and quantification of Losartan Impurity 7, facilitating better quality control measures in pharmaceutical manufacturing.
One of the key challenges in managing Losartan Impurity 7 is its structural similarity to the active pharmaceutical ingredient (API), which can complicate separation and purification processes. However, novel methodologies such as high-performance liquid chromatography (HPLC) coupled with mass spectrometry (MS) have shown promise in achieving high-resolution separation and sensitive detection. These techniques are essential for compliance with regulatory standards set by agencies like the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA).
Recent research has also highlighted the pharmacological significance of Losartan Impurity 7. Studies indicate that this impurity may exhibit partial agonist activity at angiotensin II receptors, potentially leading to unintended physiological effects. Understanding the pharmacokinetic profile of Losartan Impurity 7 is crucial for assessing its impact on therapeutic outcomes. Investigational work has demonstrated that even at low concentrations, this impurity can influence blood pressure regulation and cardiovascular function, underscoring the need for stringent impurity control.
The development of synthetic routes that minimize the formation of Losartan Impurity 7 is an ongoing area of interest in pharmaceutical chemistry. Innovations such as catalytic hydrogenation and enzymatic transformations have been explored to improve reaction selectivity and reduce byproduct formation. These advancements not only enhance the efficiency of Losartan production but also contribute to environmental sustainability by reducing waste generation.
In conclusion, Losartan Impurity 7 (CAS No. 358685-13-9) represents a critical consideration in the pharmaceutical industry. Its accurate characterization, effective control, and thorough understanding are essential for ensuring the high-quality standards of Losartan-based medications. As research continues to uncover new insights into its behavior and impact, further refinements in synthetic methodologies and analytical techniques will continue to shape the future of ARB drug development.
358685-13-9 (Losartan Impurity 7) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)